Cas no 258283-96-4 (Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI))
258283-96-4 structure
Product Name:Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI)
CAS No:258283-96-4
MF:C18H18O
MW:250.334925174713
CID:254575
PubChem ID:21138413
Update Time:2025-04-19
Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI)
- 1-ethoxy-4-[2-(4-ethylphenyl)ethynyl]benzene
- 1-(2-(4-ethoxyphenyl)ethynyl)-4-ethylbenzene
- 1-ETHOXY-4-(2-(4-ETHYLPHENYL)ETHYNYL)BENZENE
- SCHEMBL13433660
- 1-Ethoxy-4-((4-ethylphenyl)ethynyl)benzene
- DTXSID00610961
- 258283-96-4
- 1-Ethoxy-4-[(4-ethylphenyl)ethynyl]benzene
-
- Inchi: 1S/C18H18O/c1-3-15-5-7-16(8-6-15)9-10-17-11-13-18(14-12-17)19-4-2/h5-8,11-14H,3-4H2,1-2H3
- InChI Key: BWDWSCGQEMSUQL-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C#CC2C=CC(=CC=2)CC)=CC=1
Computed Properties
- Exact Mass: 250.13600
- Monoisotopic Mass: 250.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 4.04750
Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI) Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzene,1-ethoxy-4-[(4-ethylphenyl)ethynyl]- (9CI) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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